Cas no 140461-47-8 (Heteroclitin B)

Heteroclitin B structure
Heteroclitin B structure
Product Name:Heteroclitin B
CAS No:140461-47-8
MF:C28H34O8
MW:498.564769268036
CID:2082913
PubChem ID:102004605
Update Time:2025-07-08

Heteroclitin B Chemical and Physical Properties

Names and Identifiers

    • angeloylisogomisin O
    • Heteroclitin B
    • (2Z)-2-Methyl-2-butenoic acid (6R,7R,8R,13aS)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-yl ester
    • 140461-47-8
    • FS-8021
    • (3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl) 2-methylbut-2-enoate
    • B0005-152344
    • 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-11-yl (2E)-2-methylbut-2-enoate
    • Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole, 2-butenoic acid deriv.; Angeloylisogomisin O
    • Schisanwilsonin N
    • Heteroclitin C
    • 140460-42-0
    • 83864-70-4
    • (2Z)-2-Methyl-2-butenoic acid (6R,7R,8R,13aS)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]be nzodioxol-8-yl ester
    • FM137545
    • Inchi: 1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-19(30-5)24(31-6)26(32-7)21(17)22-18(23)12-20-25(27(22)33-8)35-13-34-20/h9,11-12,15-16,23H,10,13H2,1-8H3
    • InChI Key: PZUDCPSZWPLXKT-UHFFFAOYSA-N
    • SMILES: O(C(C(=CC)C)=O)C1C2C=C3C(=C(C=2C2C(=C(C(=CC=2CC(C)C1C)OC)OC)OC)OC)OCO3

Computed Properties

  • Exact Mass: 498.22536804g/mol
  • Monoisotopic Mass: 498.22536804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 640.3±55.0 °C at 760 mmHg
  • Flash Point: 273.3±31.5 °C
  • Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Heteroclitin B Security Information

Heteroclitin B Pricemore >>

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Additional information on Heteroclitin B

Comprehensive Analysis of Heteroclitin B (CAS No. 140461-47-8): A Promising Natural Compound in Modern Research

In recent years, the scientific community has shown increasing interest in naturally occurring compounds with potential therapeutic applications. Among these, Heteroclitin B (CAS No. 140461-47-8) has emerged as a subject of significant research due to its unique structural properties and biological activities. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this intriguing compound.

Heteroclitin B belongs to a class of diterpenoid alkaloids derived from certain plant species. Its molecular structure features a complex arrangement of carbon rings and functional groups, which contribute to its diverse biological interactions. Researchers have identified this compound as particularly interesting due to its selective bioactivity and relatively low toxicity profile compared to synthetic alternatives.

The pharmacological potential of Heteroclitin B has become a hot topic in natural product research, especially as consumers increasingly seek plant-based alternatives to conventional medicines. Studies suggest this compound may influence various cellular pathways, making it relevant to investigations in inflammation modulation, cellular protection, and metabolic regulation. These properties align well with current health trends focusing on preventive medicine and holistic approaches to wellness.

From a chemical perspective, 140461-47-8 (the CAS registry number for Heteroclitin B) represents a specific molecular configuration that has been characterized through advanced analytical techniques including NMR spectroscopy and mass spectrometry. The compound's stability under various conditions makes it particularly suitable for formulation studies, addressing one of the major challenges in natural product development.

Recent publications in phytochemistry journals have highlighted the compound's potential in addressing modern health concerns. Its mechanism of action appears to involve interaction with specific molecular targets in cells, though the exact pathways remain under investigation. This aligns with growing public interest in understanding how natural compounds work at the molecular level, rather than just accepting traditional uses at face value.

The extraction and purification of Heteroclitin B present interesting challenges that have spurred innovation in green chemistry techniques. Researchers are exploring sustainable methods to isolate this compound while maintaining its structural integrity and bioactivity. This aspect resonates with current environmental concerns and the pharmaceutical industry's push toward more sustainable practices.

In the context of drug discovery, Heteroclitin B serves as an excellent example of how natural compounds can provide lead structures for therapeutic development. Its moderate molecular weight and presence of multiple functional groups make it a promising candidate for structure-activity relationship studies and potential derivatization to enhance specific properties.

Quality control represents another important aspect of Heteroclitin B research. Analytical methods have been developed to quantify this compound in complex matrices, addressing the need for standardization in natural product research. This is particularly relevant given increasing regulatory requirements for botanical ingredients in various applications.

Looking forward, the scientific community anticipates more detailed studies on Heteroclitin B's pharmacokinetic properties and potential clinical applications. As research methodologies become more sophisticated, our understanding of this compound's full potential will likely expand, possibly revealing novel applications in areas such as nutraceuticals or cosmeceuticals.

The growing body of research on Heteroclitin B (CAS No. 140461-47-8) demonstrates how traditional knowledge and modern science can converge to identify promising therapeutic candidates. As consumers and researchers alike show increasing interest in evidence-based natural products, compounds like this will likely remain at the forefront of phytopharmaceutical research for years to come.

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